Cas no 477888-84-9 ((E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-N-(3,4-DIMETHOXYBENZYL)-2-PROPENAMIDE)

• Product Name: (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-N-(3,4-DIMETHOXYBENZYL)-2-PROPENAMIDE
• CAS No: 477888-84-9
• MF: C₂₅H₂₃Cl₂NO₄
• MW: 472.360425233841
• CID: 5264656
• Update Time: 2023-08-25

(E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-N-(3,4-DIMETHOXYBENZYL)-2-PROPENAMIDE Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-N-(3,4-DIMETHOXYBENZYL)-2-PROPENAMIDE
• (2E)-3-{4-[(2,4-dichlorophenyl)methoxy]phenyl}-N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide
• 2-Propenamide, 3-[4-[(2,4-dichlorophenyl)methoxy]phenyl]-N-[(3,4-dimethoxyphenyl)methyl]-
• (E)-3-[4-[(2,4-dichlorophenyl)methoxy]phenyl]-N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide
• (E)-3-{4-[(2,4-dichlorobenzyl)oxy]phenyl}-N-(3,4-dimethoxybenzyl)-2-propenamide

• Inchi： 1S/C25H23Cl2NO4/c1-30-23-11-5-18(13-24(23)31-2)15-28-25(29)12-6-17-3-9-21(10-4-17)32-16-19-7-8-20(26)14-22(19)27/h3-14H,15-16H2,1-2H3,(H,28,29)/b12-6+
• InChI Key： MPYKCAVGMKOWTF-WUXMJOGZSA-N
• SMILES： ClC1C=C(C=CC=1COC1C=CC(/C=C/C(NCC2C=CC(=C(C=2)OC)OC)=O)=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 597
• XLogP3: 5.8
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides